5-(difluoromethyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 5-(difluoromethyl)-1-ethyl-3-methylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C8H10F2N2O2/c1-3-12-6(7(9)10)5(8(13)14)4(2)11-12/h7H,3H2,1-2H3,(H,13,14)
• InChI Key: FKMBFUPWRGRSII-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)C(=O)O)C(F)F
• Molecular Formula: C8H10F2N2O2
• DSSTOX Substance ID: DTXSID701168919
• Molecular Weight: 204.17 g/mol
• CAS RN: 1384427-73-9

Description

Synthesis Analysis

The synthesis of difluoromethyl-substituted pyrazoles involves the cyclocondensation of 3,4-substituted 5-aminopyrazoles with unsymmetrical 1,3-dicarbonyl compounds containing the difluoromethyl group. The reaction conditions can influence the regioselectivity of the difluoromethylation.

Chemical Reactions Analysis

Difluoromethylation processes involve the formation of X–CF2H bonds, where X can be C (sp), C (sp2), C (sp3), O, N, or S. These processes have seen significant advances in recent years, with the development of multiple difluoromethylation reagents.

Scientific Research Applications

Synthesis Applications

• 5-(Difluoromethyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxylic acid and related compounds have been used in the synthesis of various pyrazoles. For instance, ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates have been employed as precursors in Sonogashira-type cross-coupling reactions, leading to the creation of alkynyl-4-(ethoxycarbonyl)pyrazoles, which further cyclize to form diverse condensed pyrazoles (Arbačiauskienė et al., 2011).

Structural and Spectral Studies

• Combined experimental and theoretical studies of pyrazole-4-carboxylic acid derivatives, including 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, have been conducted. These studies involve characterization using NMR, FT-IR spectroscopy, and single-crystal X-ray diffraction techniques (Viveka et al., 2016).

Coordination Polymers

• Isomeric bis(3-methyl-1H-pyrazole-4-carboxylic acid)alkane ligands, derived from similar compounds, have been used to assemble coordination polymers with Zn(II) and Cd(II) ions, demonstrating significant structural diversity and chiral characteristics (Cheng et al., 2017).

Synthesis Efficiency

• The synthesis of 3-Difluoromethyl-1-methyl-1H-pyrazol-4-carboxylic acid, a closely related compound, demonstrates the efficiency and purity achievable in creating such compounds (Li-fen, 2013).

Novel Fluorescent Molecules

• Ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate, another related compound, was used for synthesizing novel fluorescent molecules such as trifluoromethylated pyrazolo[1,5-a]pyrimidine, which may have potential as unique fluorophores (Wu et al., 2006).

Antifungal Activity

• Novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides have been synthesized and tested for antifungal activity, displaying significant effectiveness against various phytopathogenic fungi (Du et al., 2015).

Dye Synthesis

• Pyrazole-3-carboxylic acid derivatives have been used as components in the synthesis of heterocyclic dyes, demonstrating the influence of substituent effects on aromatic rings and type of heterocyclic rings on dye properties (Tao et al., 2019).